N-cyclopentyl-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-cyclopentyl-N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H24N4O2/c1-12-9-16(20-24-12)18(23)22(15-5-3-4-6-15)11-14-10-17(13-7-8-13)21(2)19-14/h9-10,13,15H,3-8,11H2,1-2H3
• InChI Key: YOYYUMLGDKKKNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CC2=NN(C(=C2)C3CC3)C)C4CCCC4
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N-cyclopentyl-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and analytical characterization of compounds with similar structural features, such as pyrazole derivatives, have been thoroughly investigated. These studies include the development of synthesis methodologies and the comprehensive analytical characterization using chromatographic, spectroscopic, and mass spectrometric techniques. An example is the identification and differentiation of research chemicals and their isomers, highlighting the importance of accurate analytical methods in the synthesis and characterization of complex molecules (McLaughlin et al., 2016).

Biological Activity and Applications

• Research has explored the in vitro metabolism and potential biological activities of compounds structurally related to N-cyclopentyl-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide. These studies aim to identify suitable targets for further biological evaluation and potential therapeutic applications. For example, the in vitro metabolism of synthetic cannabinoids has been studied to understand their biotransformation and identify suitable targets for analysis (Franz et al., 2017).
• The synthesis of novel derivatives, including pyrazolopyrimidines and pyrazole amides, has been reported, with some compounds evaluated for their cytotoxic activities against various cancer cell lines. These studies contribute to the development of new potential antitumor agents and highlight the versatility of pyrazole derivatives in drug discovery (Hassan et al., 2014).